Cas no 28512-69-8 (Solaradixine)

• Product Name: Solaradixine
• CAS No: 28512-69-8
• MF: C₅₁H₈₃NO₂₁
• MW: 1046.19883847237
• CID: 259873
• Update Time: 2024-03-01

Solaradixine Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside, (3b,22a,25R)-spirosol-5-en-3-yl O-6-deoxy-a-L-mannopyranosyl-(1&reg
• 2)-O-b-D-glucopyranosyl-(1&reg
• 3)]- (9CI)
• LogP
• Solaradixine

• Inchi： 1S/C51H83NO21/c1-20-8-13-51(52-16-20)21(2)32-28(73-51)15-27-25-7-6-23-14-24(9-11-49(23,4)26(25)10-12-50(27,32)5)66-48-44(72-45-40(63)37(60)33(56)22(3)65-45)42(36(59)31(19-55)69-48)70-47-43(39(62)35(58)30(18-54)68-47)71-46-41(64)38(61)34(57)29(17-53)67-46/h6,20-22,24-48,52-64H,7-19H2,1-5H3/t20-,21?,22+,24+,25?,26?,27?,28?,29-,30-,31-,32?,33+,34-,35-,36+,37-,38+,39+,40-,41-,42+,43-,44-,45+,46+,47+,48-,49+,50+,51-/m1/s1
• InChI Key： GIHGNUCHPKDXJW-UGOZKHDNSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CN2)C(C)C2C1CC1C3CC=C4C[C@H](CC[C@]4(C)C3CC[C@@]12C)O[C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O

Computed Properties

• Exact Mass: 1045.545759
• Monoisotopic Mass: 1045.545759
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 73
• Rotatable Bond Count: 11
• Complexity: 1940
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 26
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 338

Experimental Properties

• Density: 1.48
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.641

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins